Cas no 1189853-67-5 (4,5,6,7-tetrahydro-1h-pyrazolo[4,3-b]pyridine)

• Product Name: 4,5,6,7-tetrahydro-1h-pyrazolo[4,3-b]pyridine
• CAS No: 1189853-67-5
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD23115377
• CID: 1211144
• PubChem ID: 20784738
• Update Time: 2025-06-08

4,5,6,7-tetrahydro-1h-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-1h-pyrazolo[4,3-b]pyridine
• DB-348902
• CS-0140912
• AKOS023621455
• G28434
• DB-348901
• AS-42026
• 933705-52-3
• SCHEMBL10300
• 4,5,6,7-TETRAHYDRO-2H-PYRAZOLO[4,3-B]PYRIDINE
• 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine
• DTXSID301255128
• pyrazolopiperidine
• EN300-188002
• 1189853-67-5
• SB31609
• SB40044
• RTTBBADOMOOPTQ-UHFFFAOYSA-N
• A892774

• MDL： MFCD23115377
• Inchi： 1S/C6H9N3/c1-2-5-6(7-3-1)4-8-9-5/h4,7H,1-3H2,(H,8,9)
• InChI Key： RTTBBADOMOOPTQ-UHFFFAOYSA-N
• SMILES： N1C2C=NNC=2CCC1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.7Ų

Additional information on 4,5,6,7-tetrahydro-1h-pyrazolo[4,3-b]pyridine

Recent Advances in the Study of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine (CAS: 1189853-67-5) in Chemical Biology and Pharmaceutical Research

The compound 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine (CAS: 1189853-67-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure has garnered significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, neurological disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine derivatives to enhance their binding affinity for kinase targets. The researchers employed computational modeling and structure-activity relationship (SAR) analysis to design novel analogs with improved selectivity and potency. The study highlighted the compound's ability to serve as a privileged scaffold for kinase inhibitor development, particularly in oncology applications.

In the field of neuroscience, recent research has demonstrated the potential of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine derivatives as modulators of neurotransmitter systems. A 2024 publication in ACS Chemical Neuroscience reported the development of novel compounds showing selective activity at dopamine and serotonin receptors, suggesting potential applications in treating psychiatric disorders. The study utilized advanced in vitro and in vivo models to validate the pharmacological profile of these derivatives.

The synthetic accessibility of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine (CAS: 1189853-67-5) has been another focus of recent investigations. A 2023 paper in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. This methodological advancement is particularly significant for scaling up production for preclinical and clinical studies.

Emerging research has also explored the compound's potential in combination therapies. A recent study in Molecular Pharmaceutics investigated its synergistic effects with existing anticancer agents, demonstrating enhanced efficacy in drug-resistant cancer cell lines. These findings open new avenues for developing combination regimens that could overcome current limitations in cancer treatment.

As research progresses, the unique physicochemical properties of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine continue to reveal new opportunities in drug design. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for optimizing drug-like properties in lead compounds. Future studies are expected to further explore its applications in targeted drug delivery systems and as a building block for novel chemical entities.